Cas no 887353-92-6 (N-(5-Carboxypentyl)-3-hydroxy-N-methylaniline)

• Product Name: N-(5-Carboxypentyl)-3-hydroxy-N-methylaniline
• CAS No: 887353-92-6
• Molecular Formula: C₁₃H₁₉NO₃
• Molecular Weight: 237.29486
• CID: 712985
• PubChem ID: 29975570

N-(5-Carboxypentyl)-3-hydroxy-N-methylaniline Properties

Names and Identifiers

• Hexanoic acid,6-[(3-hydroxyphenyl)methylamino]-
• N-(5-Carboxypentyl)-3-hydroxy-N-methylaniline
• 6-(3-hydroxy-N-methylanilino)hexanoic acid
• (3-(Hydroxy-N-(methyl)-N-(5-carboxypentyl)aniline
• 6-[(3-Hydroxyphenyl)methylamino]hexanoic Acid
• Hexanoic acid,6-[(3-hydroxyphenyl)methylamino]
• 887353-92-6
• SCHEMBL20390461
• 6-((3-Hydroxyphenyl)(methyl)amino)hexanoic acid
• 6-[(3-HYDROXYPHENYL)(METHYL)AMINO]HEXANOIC ACID
• FT-0664354
• DTXSID40652507
• DB-265811

• InChIKey： DMBQUFNFVJPLMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19NO3/c1-14(9-4-2-3-8-13(16)17)11-6-5-7-12(15)10-11/h5-7,10,15H,2-4,8-9H2,1H3,(H,16,17)
• SMILES： CN(CCCCCC(=O)O)C1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 237.13600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 237.13649347g/mol
• Heavy Atom Count: 17
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• LogP: 2.47340
• PSA: 60.77000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids